5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone
Overview
Description
Molecular Structure Analysis
The molecular formula of 5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone is C10H10INO3 . The average mass is 319.096 Da and the monoisotopic mass is 318.970520 Da .Physical And Chemical Properties Analysis
The density of 5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone is predicted to be 1.853±0.06 g/cm3 . The boiling point is predicted to be 407.7±28.0 °C . The melting point and flash point are not available .properties
IUPAC Name |
5-(hydroxymethyl)-3-(4-iodophenyl)-1,3-oxazolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10INO3/c11-7-1-3-8(4-2-7)12-5-9(6-13)15-10(12)14/h1-4,9,13H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KECRHMULLZOXQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC(=O)N1C2=CC=C(C=C2)I)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10INO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60401776 |
Source
|
| Record name | 5-(Hydroxymethyl)-3-(4-iodophenyl)-1,3-oxazolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60401776 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Hydroxymethyl)-3-(4-iodophenyl)-1,3-oxazolidin-2-one | |
CAS RN |
84460-41-3 |
Source
|
| Record name | 5-(Hydroxymethyl)-3-(4-iodophenyl)-1,3-oxazolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60401776 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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